Cas no 2172191-37-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid
• CAS No: 2172191-37-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6362226
• PubChem ID: 165461213
• Update Time: 2025-10-23

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid
• 2172191-37-4
• EN300-1476415
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-4-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-5-10-19(15-26(31)30-25(18(2)3)16-27(32)33)29-28(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24-25H,4-5,10,15-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DEZHGNCLKMYWRZ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC(CC(=O)O)C(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid (CAS No. 2172191-37-4)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid, identified by its CAS number 2172191-37-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid-like backbone, and specific functional side chains. The detailed chemical architecture of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for various biochemical applications.

The Fmoc moiety in the name is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino acid protecting group. The presence of this group suggests that 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid may be utilized in the synthesis of peptides or as an intermediate in the development of more complex biomolecules. This aligns with the broader trend in pharmaceutical research, where the precise modification and functionalization of amino acids and their derivatives play a crucial role in drug design.

The molecular structure also features a heptanamido backbone and a 4-methylpentanoic acid side chain. These structural elements contribute to the compound's unique physicochemical properties, such as solubility, stability, and reactivity. Understanding these properties is essential for optimizing its use in various applications, including drug development and biochemical assays.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The structural complexity of 3-3-(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid makes it a promising candidate for such applications. For instance, its fluorenylmethoxycarbonyl group can be readily removed under specific conditions, allowing for further derivatization and customization. This flexibility is highly valued in medicinal chemistry, where the ability to modify molecules at multiple points is often necessary to achieve desired pharmacological effects.

One of the most exciting aspects of this compound is its potential role in the development of targeted therapies. Researchers are increasingly focusing on molecules that can selectively interact with specific biological targets, thereby minimizing side effects and improving therapeutic outcomes. The unique structural features of 3-(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid, including its amino and carboxylic acid functionalities, make it an excellent scaffold for designing such targeted agents.

The heptanamido moiety, in particular, has been shown to enhance binding affinity and selectivity in certain biochemical interactions. This has led to its incorporation into various research tools and drug candidates aimed at modulating enzyme activity or receptor binding. The 4-methylpentanoic acid side chain further contributes to the molecule's overall hydrophobicity, which can be advantageous for membrane permeability and cellular uptake.

Recent studies have begun to explore the pharmacological potential of compounds with similar structural motifs. For example, derivatives of fluorenylmethoxycarbonylated amino acids have been investigated for their ability to inhibit certain enzymes involved in cancer progression or inflammatory responses. While 3-(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid has not yet been extensively studied in clinical settings, its structural features suggest that it may share some of these beneficial properties.

The synthesis of this compound presents both challenges and opportunities for chemists. The multi-step process required to introduce all the functional groups while maintaining high purity underscores the complexity involved in its preparation. However, advances in synthetic methodologies have made it increasingly feasible to produce such intricate molecules on a scalable basis. This has opened up new avenues for research and development in pharmaceutical chemistry.

In conclusion, 3-(9H-fluoren-9-ylmethoxycarbonyl}amino)heptanamido)-4-methylpentanoic acid (CAS No. 2172191-37-4) represents a significant advancement in the field of organic chemistry and biomedicine. Its unique structure, characterized by a fluorenylmethoxycarbonyl group, heptanamido backbone, and 4-methylpentanoic acid side chain, positions it as a versatile tool for drug discovery and biochemical research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing innovative therapies.